Cas no 1001395-07-8 (1H-Indole-4-carboxaldehyde, 2-methyl-1-(phenylsulfonyl)-)

• Product Name: 1H-Indole-4-carboxaldehyde, 2-methyl-1-(phenylsulfonyl)-
• CAS No: 1001395-07-8
• MF: C₁₆H₁₃NO₃S
• MW: 299.344322919846
• CID: 2122219
• Update Time: 2023-11-19

1H-Indole-4-carboxaldehyde, 2-methyl-1-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-(phenylsulfonyl)-1H-indole-4-carbaldehyde
• ZTEGRDKDWRRHET-UHFFFAOYSA-N
• CID 86618245
• 1H-Indole-4-carboxaldehyde, 2-methyl-1-(phenylsulfonyl)-

• Inchi： 1S/C16H13NO3S/c1-12-10-15-13(11-18)6-5-9-16(15)17(12)21(19,20)14-7-3-2-4-8-14/h2-11H,1H3
• InChI Key： ZTEGRDKDWRRHET-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C(C)=CC2C(C=O)=CC=CC1=2)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 478
• Topological Polar Surface Area: 64.5

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 523.1±42.0 °C(Predicted)